Cas no 84102-44-3 (Benzaldehyde, 5-nitro-2-[(4-nitrophenyl)methoxy]-)

• Product Name: Benzaldehyde, 5-nitro-2-[(4-nitrophenyl)methoxy]-
• CAS No: 84102-44-3
• MF: C₁₄H₁₀N₂O₆
• MW: 302.239003658295
• CID: 1820520
• PubChem ID: 2774435
• Update Time: 2025-04-21

Benzaldehyde, 5-nitro-2-[(4-nitrophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 5-nitro-2-[(4-nitrophenyl)methoxy]-
• 2-(4-nitrobenzyloxy)-5-nitrobenzaldehyde
• DTXSID501248115
• DA-02489
• SCHEMBL7819820
• 5-nitro-2-[(4-nitrophenyl)methoxy]benzaldehyde
• 84102-44-3
• AKOS000287547

• Inchi： 1S/C14H10N2O6/c17-8-11-7-13(16(20)21)5-6-14(11)22-9-10-1-3-12(4-2-10)15(18)19/h1-8H,9H2
• InChI Key： XSINFCLTANMRDY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1C=O)[N+](=O)[O-])CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 302.05388604g/mol
• Monoisotopic Mass: 302.05388604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 118Ų